Cas no 1805395-39-4 (2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide
• CAS No: 1805395-39-4
• MF: C₇H₈F₂N₂O₃S
• MW: 238.211827278137
• CID: 4805121
• Update Time: 2025-11-03

2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H8F2N2O3S/c1-3-4(12)2-11-5(7(8)9)6(3)15(10,13)14/h2,7,12H,1H3,(H2,10,13,14)
• InChI Key： DEMMRQUABDLKQA-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=NC=C(C=1C)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.1
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide

Introduction to 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide (CAS No. 1805395-39-4)

2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805395-39-4, this compound represents a unique structural motif that combines a pyridine core with functional groups that enhance its potential as a bioactive molecule. The presence of both difluoromethyl and hydroxy substituents, along with a sulfonamide moiety, makes it an intriguing candidate for further exploration in drug discovery and development.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive compounds. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal for designing molecules with therapeutic potential. In the case of 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide, the difluoromethyl group introduces additional electronic properties that can modulate the compound's binding affinity and metabolic stability. This group is particularly valued in drug design for its ability to enhance lipophilicity and binding interactions.

The hydroxy group at the 5-position adds another layer of complexity, influencing both the solubility and reactivity of the molecule. Hydroxyl groups are often involved in hydrogen bonding interactions, which can be critical for achieving high specificity in biological targets. Furthermore, the sulfonamide moiety at the 3-position is a well-known pharmacophore that enhances solubility and bioavailability while also contributing to metabolic stability. These combined features make 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide with greater accuracy. These tools allow for the rapid screening of virtual libraries, identifying potential hits that can be tested experimentally. The integration of machine learning algorithms has further refined this process, enabling more precise predictions of how such molecules will interact with biological systems.

In particular, studies have shown that compounds containing the difluoromethyl group exhibit enhanced binding affinity to certain enzyme targets. This is attributed to the electron-withdrawing nature of the fluorine atoms, which can stabilize charged intermediates in enzyme-substrate interactions. The hydroxy group also plays a role in these interactions, potentially forming hydrogen bonds with key residues in the target protein. Together, these functional groups contribute to the compound's overall potency and selectivity.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate inflammation and immune responses. Pyridine-based compounds have shown promise in this area, particularly those that can inhibit key enzymes involved in inflammatory pathways. For instance, derivatives of pyridine have been investigated for their ability to inhibit cyclooxygenases (COX) and lipoxygenases (LOX), which are enzymes central to the production of pro-inflammatory mediators.

Research has also explored the potential of 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide as a precursor for more complex drug candidates. By leveraging its unique structural features, chemists can design analogs with enhanced pharmacological properties. For example, modifications to the sulfonamide group can alter solubility and metabolic stability, while changes to the pyridine core can fine-tune binding interactions with biological targets.

The sulfonamide group is particularly versatile in drug design due to its ability to form multiple types of interactions with biological targets. It can participate in hydrogen bonding, electrostatic interactions, and even π-stacking interactions, depending on its environment. This versatility makes it an attractive moiety for designing molecules with high affinity and selectivity. Additionally, sulfonamides are known for their metabolic stability, which reduces the need for frequent dosing and minimizes side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and half-life. In the case of 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide, the presence of two fluorine atoms at the 2-position enhances lipophilicity while maintaining good solubility. This balance is crucial for achieving optimal pharmacological activity.

The hydroxyl group at the 5-position also contributes to the compound's overall properties by influencing its solubility and reactivity. Hydroxyl groups are often involved in hydrogen bonding interactions, which can be critical for achieving high specificity in biological targets. Additionally, they can participate in intramolecular hydrogen bonding, which can stabilize certain conformations of the molecule.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-4-methylpyridine-3-sulfonamide (CAS No. 1805395-39-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the difluoromethyl, hydroxy, and sulfonamide groups, make it an attractive candidate for further exploration as a bioactive molecule. Advances in computational chemistry and molecular modeling have enabled researchers to better understand its potential biological activity, paving the way for new drug candidates targeting various therapeutic areas.